Cas no 596819-13-5 (4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include excellent stability under ambient conditions, facilitating handling and storage. The trifluoromethyl-thiophene moiety enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical synthesis. The dioxaborolane scaffold ensures consistent performance in challenging coupling conditions, while the tetramethyl substitution improves solubility in common organic solvents. This compound is particularly useful for constructing complex heterocyclic frameworks, offering reliable yields and minimal byproduct formation. Its well-defined structure and compatibility with diverse reaction conditions make it a preferred choice for advanced synthetic applications.
4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane structure
596819-13-5 structure
Product Name:4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane
CAS No:596819-13-5
MF:C11H14BF3O2S
MW:278.098872661591
MDL:MFCD09952064
CID:950496
PubChem ID:23058018
Update Time:2025-10-16

4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(5-trifluoromethyl-thiophen-2-yl)-[1,3,2]dioxaborolane
    • 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)thiophen-2-yl]-1,3,2-dioxaborolane
    • 5-(TRIFLUOROMETHYL)THIOPHENE-2-BORONIC ACID PINACOL ESTER
    • 5-TRIFLUOROMETHYLTHIOPHENE-2-BORONIC ACID PINACOL ESTER
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)thiophene
    • J-513981
    • 4,4,5,5-TETRAMETHYL-2-[5-(TRIFLUOROMETHYL)-2-THIENYL]-1,3,2-DIOXABOROLANE
    • DA-22066
    • AKOS015950164
    • AS-36607
    • CS-0279217
    • EN300-107297
    • A832421
    • DTXSID30630112
    • SCHEMBL824171
    • MFCD09952064
    • KYIFZLIFGFCQPM-UHFFFAOYSA-N
    • 596819-13-5
    • (5-(trifluoromethyl)thiophen-2-yl)boronic acid pinacol ester
    • MDL： MFCD09952064
    • Inchi： 1S/C11H14BF3O2S/c1-9(2)10(3,4)17-12(16-9)8-6-5-7(18-8)11(13,14)15/h5-6H,1-4H3
    • InChI Key： KYIFZLIFGFCQPM-UHFFFAOYSA-N
    • SMILES： S1C(C(F)(F)F)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 278.07600
  • Monoisotopic Mass: 278.0759655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 46.70000
  • LogP: 3.06610

4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)thiophen-2-yl)-1,3,2-dioxaborolane Pricemore >>

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Chemenu
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abcr
AB389963-1 g
5-(Trifluoromethyl)thiophene-2-boronic acid pinacol ester; .
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Alichem
A169003605-1g
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